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Compound of Interest

Compound Name: 2-Bromothiophenol

Cat. No.: B030966 Get Quote

Disclaimer: 2-Bromothiophenol is a hazardous substance that is toxic, an irritant, and air-

sensitive.[1][2] This document does not provide a step-by-step protocol for its purification but

instead discusses the general principles and critical safety considerations for handling and

purifying high-boiling, air-sensitive thiophenols using vacuum distillation. Researchers must

conduct a thorough, institution-specific hazard assessment before undertaking any

experimental work.

Introduction
2-Bromothiophenol is a reactive, high-boiling liquid used as an intermediate in the synthesis

of pharmaceuticals and other organic compounds.[2][3] Commercial grades may contain

impurities from its synthesis or degradation products from storage. For sensitive applications,

purification is essential. Due to its high boiling point at atmospheric pressure and its sensitivity

to air, vacuum distillation is the preferred method of purification.[4][5] This technique lowers the

boiling point of the liquid, allowing it to vaporize at a lower temperature, which prevents thermal

decomposition.[5][6][7]

Key Principles of Vacuum Distillation
Vacuum distillation is a technique used for the purification of compounds that are unstable at

their atmospheric boiling point or have very high boiling points.[5][6][8] By reducing the

pressure above the liquid, its boiling point is significantly lowered.[5] For compounds sensitive
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to atmospheric oxygen, performing the distillation under vacuum and backfilling the apparatus

with an inert gas like nitrogen or argon is crucial to prevent degradation.[4]

Quantitative Data: Physical Properties of 2-
Bromothiophenol
The following table summarizes key physical properties of 2-Bromothiophenol, which are

critical for planning a vacuum distillation.

Property Value Source

Molecular Formula C₆H₅BrS [9]

Molecular Weight 189.07 g/mol [10]

Appearance Clear yellow liquid [3]

Odor Stench [1]

Density 1.573 g/mL at 25 °C [3]

Boiling Point 128-130 °C at 25 mmHg [3]

Refractive Index n20/D 1.635

Flash Point > 110 °C (> 230 °F)

Storage Conditions
Air Sensitive, store under inert

atmosphere
[1][2]

Experimental Protocols: General Methodology and
Safety
This section outlines the general methodology and critical safety protocols for the vacuum

distillation of a high-boiling, air-sensitive liquid like 2-Bromothiophenol.

Significant Hazards
Thiophenols are hazardous materials, and 2-Bromothiophenol is no exception.
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Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[1] Animal experiments with

related thiophenols indicate that ingestion of small quantities can be fatal or cause serious

health damage.[11]

Irritation: Causes serious eye irritation, skin irritation, and may cause respiratory irritation.[1]

[2]

Air Sensitivity: The compound is air-sensitive and should be handled under an inert

atmosphere to prevent oxidation.[1][2][12]

Stench: Possesses a powerful and unpleasant odor.[1] All operations should be conducted in

a certified chemical fume hood.

Required Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Use tight-sealing safety goggles and a face shield.[12]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Ensure full skin coverage.

Respiratory Protection: Use only in a well-ventilated chemical fume hood.[1] If there is a risk

of inhalation, an approved respirator must be used.[12]

General Protocol for Vacuum Distillation of an Air-
Sensitive Compound

Glassware Preparation: All glassware must be meticulously cleaned, dried in an oven to

remove moisture, and assembled while still warm under a stream of inert gas (nitrogen or

argon). Check all glassware for cracks or star fractures, as these can become failure points

under vacuum.

System Assembly: Assemble the distillation apparatus. For collecting multiple fractions

without breaking the vacuum, a Perkin triangle or a "pig" type receiver adapter is highly
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recommended.[4][13] All joints must be properly sealed with vacuum grease.[14] Use thick-

walled tubing for all vacuum connections to prevent collapse.[14]

Inerting the System: The assembled apparatus should be evacuated and backfilled with inert

gas at least three times to remove all atmospheric oxygen.

Distillation:

The crude 2-Bromothiophenol is added to the distillation flask, which should not be more

than two-thirds full. A magnetic stir bar is added for smooth boiling.

Begin stirring and slowly apply vacuum to the desired pressure. A controlled leak using a

needle valve or a pressure regulator can help achieve a stable target pressure.[14]

Once the pressure is stable, begin heating the distillation flask using a heating mantle or

an oil bath.

Initially, low-boiling impurities may distill. Once the vapor temperature stabilizes at the

boiling point of the desired compound at that pressure, switch to a clean receiving flask.

Fraction Collection: Collect the main fraction over a stable temperature range. The

temperature should be recorded as the boiling point at the measured pressure.[14]

Shutdown: After collecting the desired product, remove the heat source and allow the system

to cool to room temperature. Slowly and carefully backfill the entire apparatus with inert gas

to release the vacuum before disassembling.

Waste Disposal: Dispose of all chemical waste, including the distillation residue and any

contaminated materials, according to institutional and local environmental regulations.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for the purification of an air-sensitive

liquid by vacuum distillation.
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Caption: Workflow for vacuum distillation of air-sensitive compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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